Cas no 172824-87-2 ((2S)-2-[4-(2-Methyl-2-propanyl)phenyl]propanoic acid)
172824-87-2 structure
Product Name:(2S)-2-[4-(2-Methyl-2-propanyl)phenyl]propanoic acid
CAS No:172824-87-2
MF:C13H18O2
MW:206.280824184418
CID:905717
Update Time:2023-08-02
(2S)-2-[4-(2-Methyl-2-propanyl)phenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-(1,1-dimethylethyl)--alpha--methyl-, (S)- (9CI)
- (S)-α-methyl-4-(isobutyl)phenylacetic acid
- (2S)-2-[4-(2-Methyl-2-propanyl)phenyl]propanoic acid
- (S)-2-(4-tert-Butylphenyl)propanoic acid
-
- Inchi: 1S/C13H18O2/c1-9(12(14)15)10-5-7-11(8-6-10)13(2,3)4/h5-9H,1-4H3,(H,14,15)/t9-/m0/s1
- InChI Key: YEUZPPMNBARTOY-VIFPVBQESA-N
- SMILES: OC([C@@H](C)C1C=CC(=CC=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 206.131
- Monoisotopic Mass: 206.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3
Experimental Properties
- PSA: 37.30000
- LogP: 3.17220
(2S)-2-[4-(2-Methyl-2-propanyl)phenyl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00AV4Q-50mg |
Benzeneacetic acid, 4-(1,1-dimethylethyl)--alpha--methyl-, (S)- (9CI) |
172824-87-2 | 95% | 50mg |
$804.00 | 2024-06-19 | |
| Enamine | EN300-6481794-0.05g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 0.05g |
$600.0 | 2025-03-15 | |
| Enamine | EN300-6481794-0.1g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 0.1g |
$783.0 | 2025-03-15 | |
| Enamine | EN300-6481794-0.25g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 0.25g |
$1118.0 | 2025-03-15 | |
| Enamine | EN300-6481794-0.5g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 0.5g |
$1760.0 | 2025-03-15 | |
| Enamine | EN300-6481794-1.0g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 1.0g |
$2257.0 | 2025-03-15 | |
| Enamine | EN300-6481794-2.5g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 2.5g |
$4424.0 | 2025-03-15 | |
| Enamine | EN300-6481794-5.0g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 5.0g |
$6545.0 | 2025-03-15 | |
| Enamine | EN300-6481794-10.0g |
(2S)-2-(4-tert-butylphenyl)propanoic acid |
172824-87-2 | 95.0% | 10.0g |
$9704.0 | 2025-03-15 |
(2S)-2-[4-(2-Methyl-2-propanyl)phenyl]propanoic acid Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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